1,1,3,3-Tetrachloro-4,5,6,7-tetrafluoro-1,3-dihydro-isobenzofuran, 98%

• IUPAC Name: 1,1,3,3-tetrachloro-4,5,6,7-tetrafluoro-2-benzofuran
• InChI: InChI=1S/C8Cl4F4O/c9-7(10)1-2(8(11,12)17-7)4(14)6(16)5(15)3(1)13
• InChI Key: FJKMNNUCFQGJGK-UHFFFAOYSA-N
• Canonical SMILES: C12=C(C(=C(C(=C1F)F)F)F)C(OC2(Cl)Cl)(Cl)Cl
• Molecular Formula: C8Cl4F4O
• Molecular Weight: 329.9 g/mol

Description

1,1,3,3-Tetrachloro-4,5,6,7-tetrafluoro-1,3-dihydro-isobenzofuran (1,1,3,3-TCF-1,3-DIBF) is a synthetic compound with a variety of industrial, scientific, and medical applications. It is a white solid with a molecular weight of 348.84 g/mol and a melting point of 59-60 degrees Celsius. 1,1,3,3-TCF-1,3-DIBF is highly soluble in water and is used in the synthesis of a variety of other compounds.

Scientific Research Applications

1,1,3,3-TCF-1,3-DIBF has a wide range of scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in polymerization reactions, as a component in the synthesis of pharmaceuticals, and as a starting material in the synthesis of other compounds. It is also used in the synthesis of fluorinated polymers and as a component in the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of 1,1,3,3-TCF-1,3-DIBF is not well understood. It is believed to act as a Lewis acid, meaning that it can form a complex with a Lewis base. This complex can then be used to catalyze reactions or to form other compounds.
Biochemical and Physiological Effects
1,1,3,3-TCF-1,3-DIBF is not known to have any significant biochemical or physiological effects in humans. It is not known to be toxic or to have any adverse effects on the environment.

Advantages and Limitations for Lab Experiments

The main advantage of using 1,1,3,3-TCF-1,3-DIBF in lab experiments is its high solubility in water. This makes it easy to use in a variety of reactions and experiments. The main limitation is its high cost, which can limit its use in some experiments.

Future Directions

1,1,3,3-TCF-1,3-DIBF has a wide range of potential applications in the scientific, industrial, and medical fields. Potential future directions include further research into its mechanism of action, its potential uses in the synthesis of pharmaceuticals and other compounds, and its potential toxicity and environmental effects. Additionally, further research into its use as a catalyst in polymerization reactions and its use in the synthesis of fluorinated polymers could lead to new and improved products.

Synthesis Methods

The synthesis of 1,1,3,3-TCF-1,3-DIBF is achieved using a two-step reaction. In the first step, 1,3-dihydro-2H-isoindole-1-one is reacted with 1,1,3,3-tetrachloro-2,2,3,3-tetrafluoropropene to give 1,1,3,3-tetrachloro-4,5,6,7-tetrafluoro-1,3-dihydro-isobenzofuran. The second step involves the reaction of 1,1,3,3-TCF-1,3-DIBF with anhydrous hydrochloric acid to form 1,1,3,3-tetrachloro-4,5,6,7-tetrafluoro-1,3-dihydro-isobenzofuran hydrochloride.